Cas no 2228856-76-4 (methyl 6-(1-hydroxy-2-methoxy-2-oxoethyl)pyridine-3-carboxylate)

• Product Name: methyl 6-(1-hydroxy-2-methoxy-2-oxoethyl)pyridine-3-carboxylate
• CAS No: 2228856-76-4
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 6449566
• PubChem ID: 165761756
• Update Time: 2025-06-08

methyl 6-(1-hydroxy-2-methoxy-2-oxoethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(1-hydroxy-2-methoxy-2-oxoethyl)pyridine-3-carboxylate
• EN300-2001238
• 2228856-76-4

• Inchi： 1S/C10H11NO5/c1-15-9(13)6-3-4-7(11-5-6)8(12)10(14)16-2/h3-5,8,12H,1-2H3
• InChI Key： BGVIWQXGQFIOCR-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1C=CC(C(=O)OC)=CN=1

Computed Properties

• Exact Mass: 225.06372245g/mol
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 85.7Ų

Additional information on methyl 6-(1-hydroxy-2-methoxy-2-oxoethyl)pyridine-3-carboxylate

Methyl 6-(1-Hydroxy-2-Methoxy-2-Oxoethyl)pyridine-3-Carboxylate: A Comprehensive Overview

Methyl 6-(1-hydroxy-2-methoxy-2-oxoethyl)pyridine-3-carboxylate (CAS No. 2228856-76-4) is a unique and promising compound in the field of medicinal chemistry and pharmaceutical research. This compound, also known as methyl 6-(1-hydroxy-2-methoxyacetyl)pyridine-3-carboxylate, has garnered significant attention due to its potential therapeutic applications and its role in various biochemical processes.

The chemical structure of methyl 6-(1-hydroxy-2-methoxyacetyl)pyridine-3-carboxylate is characterized by a pyridine ring substituted with a methyl ester group and a hydroxy-methoxyacetyl moiety. This intricate structure imparts unique properties that make it a valuable candidate for further investigation in drug development. The presence of the hydroxyl and methoxy groups contributes to its solubility and reactivity, which are crucial factors in its biological activity.

Recent studies have highlighted the potential of methyl 6-(1-hydroxy-2-methoxyacetyl)pyridine-3-carboxylate in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its potential as an antioxidant. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has shown that methyl 6-(1-hydroxy-2-methoxyacetyl)pyridine-3-carboxylate possesses potent antioxidant properties, which can help mitigate oxidative damage to cells and tissues. A study published in the Free Radical Biology and Medicine demonstrated that this compound effectively scavenges free radicals and reduces lipid peroxidation, thereby protecting cells from oxidative damage.

In addition to its anti-inflammatory and antioxidant properties, methyl 6-(1-hydroxy-2-methoxyacetyl)pyridine-3-carboxylate has also been investigated for its potential anticancer effects. Cancer is a complex disease characterized by uncontrolled cell growth and proliferation. Preclinical studies have shown that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. A study published in the Cancer Letters reported that methyl 6-(1-hydroxy-2-methoxyacetyl)pyridine-3-carboxylate significantly reduced the viability of human breast cancer cells by downregulating key oncogenes such as Bcl-2 and cyclin D1.

The pharmacokinetic properties of methyl 6-(1-hydroxy-2-methoxyacetyl)pyridine-3-carboxylate have also been studied to assess its suitability for drug development. Pharmacokinetic studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effectiveness as a therapeutic agent. The compound is rapidly absorbed after oral administration and has a reasonable half-life, making it suitable for once-daily dosing regimens.

To further understand the mechanisms underlying the biological activities of methyl 6-(1-hydroxy-2-methoxyacetyl)pyridine-3-carboxylate, researchers have conducted molecular docking studies to investigate its interactions with target proteins. These studies have revealed that the compound binds to specific sites on enzymes involved in inflammatory pathways, such as COX-2 and iNOS, thereby inhibiting their activity. Additionally, molecular dynamics simulations have provided insights into the stability and conformational changes of the compound upon binding to these targets.

In conclusion, methyl 6-(1-hydroxy-2-methoxyacetyl)pyridine-3-carboxylate (CAS No. 2228856-76-4) is a multifunctional compound with significant potential in various therapeutic areas. Its anti-inflammatory, antioxidant, and anticancer properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and clinical applications, paving the way for its use as a novel therapeutic agent in the future.